Cas no 1804175-08-3 (4-Bromo-7-difluoromethyl-1H-benzimidazole)

• Product Name: 4-Bromo-7-difluoromethyl-1H-benzimidazole
• CAS No: 1804175-08-3
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4816051
• Update Time: 2023-08-19

4-Bromo-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5BrF2N2/c9-5-2-1-4(8(10)11)6-7(5)13-3-12-6/h1-3,8H,(H,12,13)
• InChI Key： PBLQGDMVKSMQPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)F)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7